1-(2,4-dichlorobenzyl)-4-(3-methoxyphenyl)piperazine

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-4-(3-methoxyphenyl)piperazine
• InChI: InChI=1S/C18H20Cl2N2O/c1-23-17-4-2-3-16(12-17)22-9-7-21(8-10-22)13-14-5-6-15(19)11-18(14)20/h2-6,11-12H,7-10,13H2,1H3
• InChI Key: GEXBNWGRSWLYOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H20Cl2N2O
• Molecular Weight: 351.3 g/mol

Description

1-(2,4-dichlorobenzyl)-4-(3-methoxyphenyl)piperazine, commonly known as MBZP, is a psychoactive drug that belongs to the class of piperazine derivatives. MBZP has been studied for its potential use as an antidepressant and anxiolytic agent.

Mechanism of Action

The exact mechanism of action of MBZP is not fully understood. However, it has been suggested that MBZP acts as a serotonin receptor agonist and a dopamine receptor antagonist. This may contribute to its antidepressant and anxiolytic effects.
Biochemical and physiological effects:
MBZP has been shown to increase the levels of serotonin and norepinephrine in the brain. This may contribute to its antidepressant effects. It has also been shown to decrease the levels of dopamine in the brain, which may contribute to its anxiolytic effects. MBZP has been shown to have mild sedative effects, but it does not cause significant changes in heart rate or blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using MBZP in lab experiments is that it has been shown to have similar effects as other antidepressants and anxiolytic agents. This makes it a useful tool for studying the mechanisms of these drugs. However, one limitation of using MBZP is that its exact mechanism of action is not fully understood. This may make it difficult to interpret the results of experiments using MBZP.

Future Directions

There are several future directions for research on MBZP. One direction is to further investigate its mechanism of action. This may help to identify new targets for the development of antidepressants and anxiolytic agents. Another direction is to study the long-term effects of MBZP use. This may help to identify any potential side effects or risks associated with its use. Finally, MBZP could be studied in combination with other drugs to determine if it has any synergistic effects. This may lead to the development of new treatment options for depression and anxiety disorders.

Synthesis Methods

The synthesis of MBZP involves the reaction of 3-methoxyphenylpiperazine with 2,4-dichlorobenzyl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide. The resulting product is then purified by recrystallization to obtain pure MBZP.

Scientific Research Applications

MBZP has been studied for its potential use as an antidepressant and anxiolytic agent. It has been shown to have similar effects as other antidepressants such as fluoxetine and imipramine in animal models. MBZP has also been studied for its potential use in the treatment of Parkinson's disease and schizophrenia.